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Compound of Interest

Compound Name: 4-Morpholinocyclohexanone

CAS No.: 139025-93-7

Cat. No.: B591797

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the synthesis of 4-
morpholinocyclohexanone, a valuable building block in medicinal chemistry and drug

development. The described methodology follows a robust two-step synthetic route

commencing with the selective protection of one carbonyl group of 1,4-cyclohexanedione,

followed by a reductive amination with morpholine, and subsequent deprotection to yield the

target compound. This protocol is designed to be a reliable procedure for obtaining high-purity

4-morpholinocyclohexanone.

Introduction
Substituted cyclohexanones are prevalent structural motifs in a wide array of biologically active

molecules and pharmaceutical agents. The incorporation of a morpholine moiety can enhance

the pharmacokinetic properties of a compound, such as aqueous solubility and metabolic

stability. 4-Morpholinocyclohexanone serves as a key intermediate for the synthesis of more

complex molecules, enabling the introduction of a cyclohexanone core functionalized with a
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morpholine group at the 4-position. The following protocol details a reliable method for the

preparation of this versatile synthetic intermediate.

Reaction Scheme
The synthesis of 4-morpholinocyclohexanone can be achieved through a two-step process

involving the initial protection of 1,4-cyclohexanedione as a mono-ketal, followed by reductive

amination with morpholine and subsequent deprotection.

Step 1: Ketal Protection of 1,4-Cyclohexanedione

Step 2: Reductive Amination and Deprotection
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Data Presentation
Table 1: Physical and Chemical Properties of Key Compounds

Compound
Molecular
Formula

Molar Mass
( g/mol )

Appearance
Melting
Point (°C)

Boiling
Point (°C)

1,4-

Cyclohexane

dione

C₆H₈O₂ 112.13
White to off-

white solid
77-80

130-133 (20

mmHg)

1,4-

Dioxaspiro[4.

5]decan-8-

one

C₈H₁₂O₃ 156.18 White solid 70-73 Not available

Morpholine C₄H₉NO 87.12
Colorless

liquid
-5 129

4-

Morpholinocy

clohexanone

C₁₀H₁₇NO₂ 183.25

Off-white to

pale yellow

solid

Not available Not available

Table 2: Expected Spectroscopic Data for 4-Morpholinocyclohexanone
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Spectroscopic Technique Characteristic Peaks

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): ~3.7 (t, 4H, -N-CH₂-), ~2.8-2.5 (m, 5H,

-O-CH₂- and -CH-N-), ~2.4-2.1 (m, 4H, -CH₂-

C=O), ~2.0-1.8 (m, 4H, -CH₂-CH₂-)

¹³C NMR (CDCl₃, 100 MHz)

δ (ppm): ~210 (C=O), ~67 (-O-CH₂-), ~60 (-CH-

N-), ~50 (-N-CH₂-), ~38 (-CH₂-C=O), ~30 (-CH₂-

CH₂-)

IR (KBr, cm⁻¹)
~2950-2800 (C-H stretch), ~1715 (C=O stretch),

~1115 (C-O-C stretch)

Mass Spec (EI) m/z (%): 183 (M⁺), 126, 98, 86, 57

Experimental Protocols
Materials and Reagents

1,4-Cyclohexanedione

Ethylene glycol

p-Toluenesulfonic acid monohydrate (TsOH·H₂O)

Toluene

Sodium bicarbonate (NaHCO₃)

Magnesium sulfate (MgSO₄)

1,4-Dioxaspiro[4.5]decan-8-one (if starting from the protected ketone)

Morpholine

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Dichloromethane (DCM)

Hydrochloric acid (HCl)
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Sodium hydroxide (NaOH)

Ethyl acetate (EtOAc)

Hexanes

Synthesis of 1,4-Dioxaspiro[4.5]decan-8-one (Mono-
protected 1,4-Cyclohexanedione)
This step can be skipped if 1,4-dioxaspiro[4.5]decan-8-one is commercially available.

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

1,4-cyclohexanedione (1.0 eq), ethylene glycol (1.1 eq), and a catalytic amount of p-

toluenesulfonic acid monohydrate (0.02 eq).

Add toluene to the flask to give a concentration of approximately 0.5 M of the dione.

Heat the mixture to reflux and allow the water to be removed azeotropically via the Dean-

Stark trap.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Cool the reaction mixture to room temperature and wash with a saturated aqueous solution

of sodium bicarbonate, followed by water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

The crude product can be purified by recrystallization or column chromatography on silica

gel.

Synthesis of 4-Morpholinocyclohexanone
To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1,4-

dioxaspiro[4.5]decan-8-one (1.0 eq) and dissolve it in anhydrous dichloromethane (DCM).

Add morpholine (1.2 eq) to the solution and stir for 15 minutes at room temperature.
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Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

Stir the reaction at room temperature and monitor its progress by TLC until the starting

material is consumed.

Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium

bicarbonate.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate under reduced pressure to obtain the crude protected amine.

To the crude product, add a solution of 2 M hydrochloric acid and stir at room temperature to

effect deprotection. Monitor the deprotection by TLC.

Once the reaction is complete, neutralize the mixture with a saturated aqueous solution of

sodium bicarbonate or sodium hydroxide until the pH is basic.

Extract the product with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure.

Purify the crude 4-morpholinocyclohexanone by column chromatography on silica gel

using a gradient of ethyl acetate in hexanes.

Visualizations

Step 1: Ketal Protection Step 2: Reductive Amination & Deprotection

1,4-Cyclohexanedione Ethylene Glycol,
p-TsOH, Toluene

Reflux with
Dean-Stark Trap Aqueous Workup 1,4-Dioxaspiro[4.5]decan-8-one 1,4-Dioxaspiro[4.5]decan-8-one Morpholine,

NaBH(OAc)₃, DCM Reductive Amination Acidic Hydrolysis
(e.g., 2M HCl)

Aqueous Workup
& Purification 4-Morpholinocyclohexanone
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Click to download full resolution via product page

Caption: Synthetic workflow for 4-Morpholinocyclohexanone.

Safety Precautions
All manipulations should be performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety glasses, a lab coat, and gloves,

should be worn at all times.

Morpholine is a corrosive and flammable liquid. Handle with care.

Sodium triacetoxyborohydride is a water-sensitive reagent and can release flammable gases

upon contact with water. Handle in a dry environment.

Refer to the Safety Data Sheets (SDS) for all chemicals used in this protocol.

To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 4-
Morpholinocyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591797/docs#application-notes-and-protocols-
synthesis-of-4-morpholinocyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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